Cas no 2229384-32-9 (3-(2-cyclopropyl-1,3-thiazol-4-yl)oxypropan-1-amine)

• Product Name: 3-(2-cyclopropyl-1,3-thiazol-4-yl)oxypropan-1-amine
• CAS No: 2229384-32-9
• MF: C₉H₁₄N₂OS
• MW: 198.285260677338
• CID: 6519462
• PubChem ID: 165878714
• Update Time: 2025-07-31

3-(2-cyclopropyl-1,3-thiazol-4-yl)oxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-cyclopropyl-1,3-thiazol-4-yl)oxypropan-1-amine
• EN300-1727992
• 3-[(2-cyclopropyl-1,3-thiazol-4-yl)oxy]propan-1-amine
• 2229384-32-9

• Inchi： 1S/C9H14N2OS/c10-4-1-5-12-8-6-13-9(11-8)7-2-3-7/h6-7H,1-5,10H2
• InChI Key： PWYMRWFBTGHIAO-UHFFFAOYSA-N
• SMILES： S1C=C(N=C1C1CC1)OCCCN

Computed Properties

• Exact Mass: 198.08268425g/mol
• Monoisotopic Mass: 198.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 76.4Ų

Additional information on 3-(2-cyclopropyl-1,3-thiazol-4-yl)oxypropan-1-amine

3-(2-cyclopropyl-1,3-thiazol-4-yl)oxypropan-1-amine (CAS No. 2229384-32-9): A Versatile Chemical Building Block for Modern Research

In the ever-evolving field of chemical research, 3-(2-cyclopropyl-1,3-thiazol-4-yl)oxypropan-1-amine (CAS No. 2229384-32-9) has emerged as a compound of significant interest. This unique molecule, characterized by its cyclopropyl-thiazole core and propan-1-amine side chain, offers a wide range of applications in pharmaceutical development, agrochemical research, and material science. Its structural features make it a valuable intermediate for synthesizing more complex molecules, particularly in the design of bioactive compounds.

The thiazole ring system, a key component of this compound, is a well-known heterocycle in medicinal chemistry. Its presence in 3-(2-cyclopropyl-1,3-thiazol-4-yl)oxypropan-1-amine contributes to the molecule's potential biological activity, while the cyclopropyl group adds steric and electronic properties that can influence molecular interactions. The oxypropan-1-amine moiety provides a flexible linker that can be further functionalized, making this compound particularly versatile for structure-activity relationship studies.

Recent trends in chemical research have shown increasing interest in thiazole derivatives due to their diverse biological activities. Many researchers are investigating how modifications to the thiazole core, such as the introduction of a cyclopropyl group, can affect a compound's properties. This aligns perfectly with the structural features of 3-(2-cyclopropyl-1,3-thiazol-4-yl)oxypropan-1-amine, making it a relevant compound for current research directions.

From a synthetic chemistry perspective, CAS 2229384-32-9 represents an interesting challenge and opportunity. The compound's structure suggests several potential synthetic routes, each with its own advantages in terms of yield, purity, and scalability. Many synthetic chemists are particularly interested in developing efficient methods for introducing the cyclopropyl group to the thiazole ring, as this transformation can be crucial for accessing certain bioactive molecules.

The physicochemical properties of 3-(2-cyclopropyl-1,3-thiazol-4-yl)oxypropan-1-amine make it suitable for various applications. Its moderate polarity, resulting from the combination of the thiazole ring and the amine functionality, suggests good solubility in both organic solvents and aqueous systems under appropriate pH conditions. This balanced solubility profile is particularly valuable in drug discovery, where compounds need to possess adequate solubility for biological testing while maintaining sufficient lipophilicity for membrane permeability.

In the context of current pharmaceutical research, there's growing interest in small molecule modulators of protein-protein interactions. The structural features of 3-(2-cyclopropyl-1,3-thiazol-4-yl)oxypropan-1-amine make it a potential scaffold for developing such modulators. The thiazole ring can serve as a hydrogen bond acceptor, while the amine group can participate in salt bridge formation or serve as a point for further derivatization.

From a commercial perspective, the demand for specialized chemical building blocks like 3-(2-cyclopropyl-1,3-thiazol-4-yl)oxypropan-1-amine has been steadily increasing. Research organizations and pharmaceutical companies are constantly seeking novel intermediates that can accelerate their drug discovery programs. The unique combination of structural elements in this compound makes it particularly attractive for medicinal chemistry applications.

Quality control and characterization of CAS 2229384-32-9 are crucial aspects for researchers working with this compound. Modern analytical techniques such as HPLC, LC-MS, and NMR spectroscopy are typically employed to ensure the purity and identity of the material. These quality control measures are especially important when the compound is intended for use in biological screening or as a reference standard.

The stability profile of 3-(2-cyclopropyl-1,3-thiazol-4-yl)oxypropan-1-amine is another important consideration for potential users. Preliminary data suggests that the compound is stable under standard laboratory conditions, but as with many amine-containing compounds, protection from moisture and strong acids/bases is recommended for long-term storage. These stability characteristics make it suitable for various experimental conditions encountered in research settings.

Looking toward future applications, 3-(2-cyclopropyl-1,3-thiazol-4-yl)oxypropan-1-amine shows promise in several emerging research areas. In materials science, the combination of its thiazole moiety and amine functionality could be exploited for developing novel polymers or surface modifiers. In agricultural chemistry, derivatives of this compound might find use as intermediates for crop protection agents, given the known bioactivity of many thiazole-containing compounds.

For researchers interested in obtaining CAS 2229384-32-9, it's important to work with reputable suppliers who can provide comprehensive analytical data and certificates of analysis. The compound's purity is particularly crucial when it's intended for use in sensitive biological assays or as a starting material for further synthetic transformations.

In conclusion, 3-(2-cyclopropyl-1,3-thiazol-4-yl)oxypropan-1-amine represents a fascinating example of how strategic combination of simple structural elements can create compounds with significant potential across multiple research disciplines. Its thiazole-cyclopropyl-amine architecture offers numerous possibilities for chemical modification and biological evaluation, making it a valuable tool for modern chemical research and drug discovery efforts.